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Compound of Interest

Compound Name: 3-Hydroxy-3-methyl-2-butanone

Cat. No.: B089657

Essential Safety and Handling Guide for 3-
Hydroxy-3-methyl-2-butanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Hydroxy-3-methyl-2-butanone. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical Identifier: 3-Hydroxy-3-methyl-2-butanone CAS Number: 115-22-0

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hydroxy-3-methyl-2-butanone is classified as a flammable liquid and vapor that can cause
skin and serious eye irritation.[1][2] Adherence to proper PPE protocols is mandatory to
minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose
) Chemical safety goggles or a To protect against splashes
Eye and Face Protection ) o
face shield. and eye irritation.[1][2]
) ] Chemical-resistant gloves To prevent skin contact and
Skin Protection o o
(e.g., nitrile rubber). irritation.[1]

Protective clothing, such as a

lab coat.

To protect against accidental
spills and contamination of

personal clothing.[1][2]

Respiratory Protection

Use in a well-ventilated area. A

respirator with an appropriate

filter (e.g., type ABEK) may be To avoid inhalation of vapors.
necessary if ventilation is

inadequate or for large spills.

Operational Plan for Safe Handling

A systematic approach to handling 3-Hydroxy-3-methyl-2-butanone is crucial for laboratory
safety. The following step-by-step procedure outlines the key stages of handling this chemical

from preparation to disposal.

=

. Preparation and Engineering Controls:
Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Remove all potential ignition sources from the handling area, as the substance is flammable.

[2][3] This includes open flames, hot surfaces, and spark-producing equipment.[2][3]

2. Handling Procedure:

Have an emergency eye wash station and safety shower readily accessible.

Verify that all containers are properly labeled and sealed.[3]

Wear the appropriate PPE as specified in the table above before handling the chemical.
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» Ground and bond containers when transferring the substance to prevent static discharge.[2]

[3]
e Use only non-sparking tools.[2][3]
e Avoid direct contact with skin and eyes.[1]
» Avoid inhaling vapors.
e Wash hands thoroughly after handling.[1]
3. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[1][2]

o Keep containers tightly closed when not in use.[2][3]

o Recommended storage temperature is between 2-8°C.[1]

4. Spill Management:

 In case of a spill, immediately evacuate non-essential personnel from the area.
e Remove all ignition sources.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

o Collect the absorbed material into a suitable, labeled container for disposal.
o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Proper disposal of 3-Hydroxy-3-methyl-2-butanone and its contaminated materials is critical
to prevent environmental contamination and comply with regulations.

¢ Waste Classification: This chemical should be treated as hazardous waste.
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» Disposal Method: Dispose of the waste material and its container at an approved waste
disposal plant.[1][2]

e Regulatory Compliance: All disposal activities must be in accordance with federal, state, and
local regulations.[1] Do not dispose of down the drain.

Quantitative Data Summary

Property Value

Molecular Formula C5H1002

Molecular Weight 102.13 g/mol

Boiling Point 140-141 °C

Density 0.971 g/mL at 25 °C

Flash Point 42 °C (107.6 °F) - closed cup[4]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Hydroxy-3-methyl-2-butanone.
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Safe Handling and Disposal of 3-Hydroxy-3-methyl-2-butanone

Preparation

Don Appropriate PPE

Prepare Ventilated Work Area

Remove Ignition Sources

Transfer Chemical (Grounded)

Perform Experimental Work

Post-Handling Disposal

Clean Work Area Collect Waste in Labeled Container

Decontaminate Equipment Dispose via Approved Hazardous Waste Facility

Store Chemical Properly

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 3-Hydroxy-3-methyl-2-butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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